Cas no 142050-18-8 (Benzoic acid, 3,4,5-tris(decyloxy)-)

• Product Name: Benzoic acid, 3,4,5-tris(decyloxy)-
• CAS No: 142050-18-8
• MF: C₃₇H₆₆O₅
• MW: 590.916952610016
• CID: 1309595
• PubChem ID: 12964993
• Update Time: 2025-04-20

Benzoic acid, 3,4,5-tris(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(decyloxy)-
• 3,4,5-tris-decoxybenzoic acid
• 3,4,5-tris(decyloxy)benzoic acid
• DTXSID10514143
• 142050-18-8
• SCHEMBL1201538

• Inchi： 1S/C37H66O5/c1-4-7-10-13-16-19-22-25-28-40-34-31-33(37(38)39)32-35(41-29-26-23-20-17-14-11-8-5-2)36(34)42-30-27-24-21-18-15-12-9-6-3/h31-32H,4-30H2,1-3H3,(H,38,39)
• InChI Key： AKSBDBNMHPWNFY-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCCCC)OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 590.49128
• Monoisotopic Mass: 590.49102520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99